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Introduction

5-Aminoimidazole-4-carboxamide-1-β-D-ribofuranoside (AICAR) is a cell-permeable adenosine

analog that serves as a potent activator of AMP-activated protein kinase (AMPK). Upon cellular

uptake, AICAR is phosphorylated by adenosine kinase to form 5-aminoimidazole-4-

carboxamide ribonucleotide (ZMP), which mimics the effects of AMP. This activation of AMPK,

a central regulator of cellular energy homeostasis, makes AICAR a valuable tool for in vitro

studies related to metabolic regulation, insulin sensitivity, and cellular stress responses. This

document provides detailed protocols for the dissolution, storage, and in vitro application of

AICAR phosphate.

Data Presentation: Quantitative Summary
The following table summarizes the key quantitative data for the use of AICAR phosphate in in

vitro studies.
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Parameter Value Solvents Notes

Solubility

100 mg/mL (approx.

280 mM)
Water

May require

ultrasonication to fully

dissolve.[1]

250 mg/mL (approx.

702 mM)
DMSO

Use of fresh,

anhydrous DMSO is

recommended as it is

hygroscopic.[1]

Ultrasonication may

be needed.[1]

Insoluble Ethanol [2]

Typical Stock Solution

Concentration
50-100 mM Water or DMSO

Prepare fresh or

aliquot and store

frozen.

Typical In Vitro

Working

Concentration

0.5 - 2.0 mM Cell Culture Media

The final

concentration

depends on the cell

type and the specific

experimental goals.[3]

Solution Stability

-20°C for up to 1

month
Water or DMSO [1]

-80°C for up to 6

months
Water or DMSO [1]

Avoid repeated

freeze-thaw cycles.
Water or DMSO

Aliquoting stock

solutions is highly

recommended.
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1. Preparation of AICAR Phosphate Stock Solution

This protocol describes the preparation of a 100 mM AICAR phosphate stock solution.

Materials:

AICAR phosphate powder

Sterile, nuclease-free water or anhydrous dimethyl sulfoxide (DMSO)

Sterile, conical tubes (e.g., 1.5 mL or 15 mL)

Vortex mixer

Water bath or sonicator (optional)

Sterile filter (0.22 µm) for aqueous solutions

Procedure:

Calculate the required mass: Determine the amount of AICAR phosphate powder needed to

prepare the desired volume and concentration of the stock solution. The molecular weight of

AICAR phosphate can vary depending on the salt form, so refer to the manufacturer's

specifications.

Weigh the powder: Carefully weigh the calculated amount of AICAR phosphate powder in a

sterile conical tube.

Add solvent: Add the appropriate volume of sterile water or anhydrous DMSO to the tube.

Dissolve the powder:

Vortex the tube vigorously for 1-2 minutes.

If the powder does not fully dissolve, gentle warming in a 37°C water bath or brief

sonication can be applied.[3]

Visually inspect the solution to ensure it is clear and free of particulates.
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Sterilization (for aqueous solutions): If the stock solution is prepared in water for direct

addition to sterile cell cultures, filter it through a 0.22 µm sterile filter.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

2. In Vitro Treatment of Cells with AICAR Phosphate

This protocol provides a general guideline for treating cultured cells with AICAR phosphate.

Materials:

Cultured cells in appropriate vessels (e.g., plates, flasks)

Complete cell culture medium

Prepared AICAR phosphate stock solution

Phosphate-buffered saline (PBS)

Procedure:

Cell Seeding: Plate the cells at the desired density and allow them to adhere and grow

overnight, or until they reach the desired confluency.

Preparation of Working Solution:

Thaw an aliquot of the AICAR phosphate stock solution at room temperature.

Dilute the stock solution to the final desired working concentration in pre-warmed complete

cell culture medium. For example, to prepare 1 mL of 1 mM AICAR working solution from a

100 mM stock, add 10 µL of the stock solution to 990 µL of cell culture medium.
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Cell Treatment:

Aspirate the old medium from the cells.

Wash the cells once with sterile PBS (optional, but recommended).

Add the prepared AICAR-containing medium to the cells.

Include a vehicle control (medium with the same concentration of the solvent used for the

stock solution, e.g., water or DMSO) in your experiment.

Incubation: Incubate the cells for the desired period (typically ranging from 30 minutes to 24

hours), depending on the specific experimental endpoint.[3]

Downstream Analysis: After the incubation period, the cells can be harvested for various

downstream analyses, such as Western blotting for AMPK phosphorylation, gene expression

analysis, or metabolic assays.
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Caption: Experimental workflow for preparing and using AICAR phosphate in vitro.
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Caption: AICAR-activated AMPK signaling pathway and its metabolic consequences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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